Cas no 80182-35-0 (3-Nitrobenzo(e)pyrene)

3-Nitrobenzo(e)pyrene structure
3-Nitrobenzo(e)pyrene structure
Product name:3-Nitrobenzo(e)pyrene
CAS No:80182-35-0
MF:C20H11NO2
MW:297.307
CID:2725296
PubChem ID:149804

3-Nitrobenzo(e)pyrene Chemical and Physical Properties

Names and Identifiers

    • Benzo(e)pyrene, nitro-
    • 3-Nitro-benzo[e]pyrene
    • J616.284C
    • DB-218170
    • YUT08GK3OK
    • Benzo[e]pyrene, 3-nitro-
    • 3-nitrobenzo[e]pyrene
    • BENZO(e)PYRENE, 3-NITRO-
    • 80182-35-0
    • UNII-YUT08GK3OK
    • CHEMBL166923
    • Q27294724
    • 81340-58-1
    • CCRIS 2869
    • Benzo[e]pyrene,3-nitro-
    • DTXSID801033672
    • 3-Nitrobenzo(e)pyrene
    • Nitrobenzo(e)pyrene
    • Inchi: InChI=1S/C20H11NO2/c22-21(23)18-11-10-16-14-6-2-1-5-13(14)15-7-3-4-12-8-9-17(18)20(16)19(12)15/h1-11H
    • InChI Key: KUIZRZFISMTDJY-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 297.078978594Da
  • Monoisotopic Mass: 297.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 45.8Ų

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